N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea

• IUPAC Name: 1-[1-[(4-bromophenoxy)methyl]pyrazol-4-yl]-3-cyclopropylthiourea
• InChI: InChI=1S/C14H15BrN4OS/c15-10-1-5-13(6-2-10)20-9-19-8-12(7-16-19)18-14(21)17-11-3-4-11/h1-2,5-8,11H,3-4,9H2,(H2,17,18,21)
• InChI Key: DPEIQRIBKYVZAK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=S)NC2=CN(N=C2)COC3=CC=C(C=C3)Br
• Molecular Formula: C14H15BrN4OS
• Molecular Weight: 367.27 g/mol

Description

N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea, also known as BPTU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPTU is a white crystalline solid that is insoluble in water but soluble in organic solvents like methanol and ethanol.

Mechanism of Action

N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea is a competitive inhibitor of ureases, which means that it binds to the active site of the enzyme and prevents the substrate, urea, from binding. This results in the inhibition of urease activity and the reduction of ammonia and carbon dioxide production. N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea has also been shown to have anti-inflammatory and antioxidant properties, which may be due to its ability to scavenge reactive oxygen species and inhibit the expression of pro-inflammatory cytokines.
Biochemical and physiological effects:
N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea has been shown to have several biochemical and physiological effects, including the inhibition of urease activity, anti-inflammatory and antioxidant properties, herbicidal and insecticidal properties, and potential ligand properties in MOFs. N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea has also been shown to be relatively non-toxic in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One advantage of N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea is its specificity for ureases, which makes it a valuable tool for studying the role of ureases in various biological processes. N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea is also relatively easy to synthesize and has been shown to be stable under a wide range of conditions. However, one limitation of N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea is its insolubility in water, which can make it difficult to work with in aqueous systems. N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea can also be relatively expensive to synthesize, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea, including the development of new urease inhibitors based on its structure, the optimization of its synthesis method to improve yield and reduce cost, and the exploration of its potential as a ligand in MOFs. N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea may also have potential applications in the development of new anti-inflammatory and antioxidant drugs, as well as in the field of agriculture as a urease inhibitor in fertilizers. Further studies are needed to fully understand the potential of N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea in these and other fields.

Scientific Research Applications

N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea has been widely studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea has been shown to inhibit the activity of a class of enzymes called ureases, which are responsible for the hydrolysis of urea into ammonia and carbon dioxide. Ureases are implicated in several diseases, including Helicobacter pylori infection, kidney stones, and urinary tract infections. N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.
In agriculture, N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea has been studied for its potential as a urease inhibitor in fertilizers, which can reduce the loss of nitrogen from soil and increase crop yield. N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea has also been shown to have herbicidal and insecticidal properties, making it a potential candidate for the development of new pesticides.
In material science, N-{1-[(4-bromophenoxy)methyl]-1H-pyrazol-4-yl}-N'-cyclopropylthiourea has been studied for its potential as a ligand in the synthesis of metal-organic frameworks (MOFs), which are porous materials with potential applications in gas storage, catalysis, and drug delivery.